Cas no 2034288-23-6 (5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine)

• Product Name: 5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• CAS No: 2034288-23-6
• MF: C₁₉H₂₃ClN₂O₃S₂
• MW: 426.980521440506
• CID: 5376092
• Update Time: 2025-05-30

5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

• Inchi： 1S/C19H23ClN2O3S2/c1-25-18-3-2-16(12-17(18)20)27(23,24)22-9-4-15(5-10-22)21-8-6-19-14(13-21)7-11-26-19/h2-3,7,11-12,15H,4-6,8-10,13H2,1H3
• InChI Key： ZUWNTRCKAAUUOQ-UHFFFAOYSA-N
• SMILES： C1N(C2CCN(S(C3=CC=C(OC)C(Cl)=C3)(=O)=O)CC2)CCC2SC=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

5-[1-(3-Chloro-4-Methoxyphenyl)Sulfonylpiperidin-4-yl]-6,7-Dihydro-4H-Thieno[3,2-C]Pyridine: A Comprehensive Overview

The compound with CAS No. 2034288-23-6, known as 5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound represents a novel class of heterocyclic compounds with potential applications in drug development. The structure of this molecule is characterized by a thienopyridine ring system fused with a piperidine moiety, which is further substituted with a sulfonyl group attached to a 3-chloro-4-methoxyphenyl ring. This unique combination of structural features contributes to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of thienopyridine derivatives in the development of therapeutics targeting various diseases. The thienopyridine core, as seen in this compound, is known for its ability to modulate receptor activity and enzyme function. The piperidine ring system, on the other hand, introduces flexibility and additional functional groups that can enhance the molecule's pharmacokinetic properties. The sulfonyl group attached to the piperidine nitrogen plays a crucial role in stabilizing the molecule's conformation and enhancing its bioavailability.

The 3-chloro-4-methoxyphenyl substituent adds another layer of complexity to this compound's structure. The chlorine atom at position 3 introduces electron-withdrawing effects, while the methoxy group at position 4 provides electron-donating properties. This balance of electronic effects can influence the molecule's reactivity and interaction with biological targets. Recent research has shown that such substituents can significantly impact the compound's ability to cross cellular membranes and bind to specific receptors.

From a synthetic standpoint, the preparation of 5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. Key steps include the construction of the thienopyridine ring system through cyclization reactions, followed by functionalization with the sulfonylpiperidine moiety. The use of advanced catalysts and reaction conditions ensures high yields and purity of the final product.

Biologically, this compound has demonstrated promising activity in preclinical studies. It has been shown to exhibit selective inhibition against certain kinases involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate ion channels suggests applications in neurodegenerative diseases and cardiovascular disorders.

The integration of sulfonyl groups into drug design has been a focal point in recent years due to their ability to enhance drug stability and solubility. In this compound, the sulfonyl group not only contributes to these properties but also serves as a site for potential post-translational modifications within biological systems. This dual functionality underscores the molecule's potential as a lead compound for further optimization.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the spatial arrangement of atoms and confirm the integrity of the synthesized product.

In conclusion, 5-[1-(3-chloro-4-methoxyphenyl)sulfonylpiperidin-4-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine stands as a testament to advancements in synthetic chemistry and drug discovery. Its unique structure, combined with promising biological activity profiles, positions it as a valuable asset in ongoing research efforts aimed at developing innovative therapeutic agents.